2-Butylsulfanyl-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 2-butylsulfanyl-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C16H17FN2OS2/c1-2-3-9-22-16-18-13-8-10-21-14(13)15(20)19(16)12-6-4-11(17)5-7-12/h4-7H,2-3,8-10H2,1H3
• InChI Key: ZXXBBWNSGYIZEY-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC2=C(C(=O)N1C3=CC=C(C=C3)F)SCC2
• Molecular Formula: C16H17FN2OS2
• Molecular Weight: 336.5 g/mol

Description

2-Butylsulfanyl-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one is a novel compound that has gained significant attention in the field of medicinal chemistry. This compound has shown potential in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 2-Butylsulfanyl-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one is not fully understood. However, studies have suggested that this compound may exert its effects by inhibiting certain enzymes and signaling pathways involved in disease development. For example, in cancer research, this compound has been shown to inhibit the activity of protein kinases and induce cell cycle arrest.
Biochemical and Physiological Effects:
Studies have shown that this compound can have various biochemical and physiological effects. In cancer research, this compound has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In inflammation research, this compound has been shown to reduce the production of inflammatory cytokines and alleviate inflammation. In neurological disorder research, this compound has been shown to improve cognitive function and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Butylsulfanyl-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one in lab experiments is its relatively simple synthesis method. This compound is also stable and can be easily stored. However, one limitation is that the mechanism of action is not fully understood, which may hinder further research.

Future Directions

There are several future directions for research on 2-Butylsulfanyl-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one. One direction is to investigate the potential of this compound in combination with other drugs in cancer treatment. Another direction is to explore the use of this compound in the treatment of other diseases, such as autoimmune disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to optimize its therapeutic potential.
In conclusion, this compound is a novel compound with potential in the treatment of various diseases. Its relatively simple synthesis method and stable properties make it a promising candidate for further research. However, more studies are needed to fully understand its mechanism of action and to optimize its therapeutic potential.

Synthesis Methods

The synthesis of 2-Butylsulfanyl-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one involves the reaction of 2-butylsulfanyl-4-chloro-5-(4-fluorophenyl)pyrimidine with ethyl acetoacetate in the presence of sodium ethoxide. The product is then treated with hydrochloric acid to obtain the desired compound. The synthesis method is relatively simple and can be performed on a large scale.

Scientific Research Applications

Several studies have investigated the potential of 2-Butylsulfanyl-3-(4-fluorophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one in various disease models. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. Inflammation research has shown that this compound can reduce the production of inflammatory cytokines and alleviate inflammation. In neurological disorder research, this compound has shown potential in improving cognitive function and reducing neuroinflammation.